Cas no 36341-34-1 (2(1H)-Pyrazinone,6-methyl-, 4-oxide)
36341-34-1 structure
Product Name:2(1H)-Pyrazinone,6-methyl-, 4-oxide
CAS No:36341-34-1
MF:C5H6N2O2
MW:126.113340854645
CID:320505
PubChem ID:287056
Update Time:2025-04-19
2(1H)-Pyrazinone,6-methyl-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-methyl-, 4-oxide
- 6-methyl-4-oxido-1H-pyrazin-4-ium-2-one
- 1,2-Dihydro-2-oxo-6-methylpyrazine-4-oxide
- 6-methyl-2(1H)-pyrazinone 4-oxide
- 6-methyl-4-oxy-1H-pyrazin-2-one
- 6-methylpyrazin-2(1h)-one 4-oxide
- AC1L66KI
- AC1Q21YO
- AG-K-67390
- AR-1H2332
- CTK4H6330
- NSC146447
- NSC-146447
- DTXSID30301799
- 36341-34-1
-
- Inchi: 1S/C5H6N2O2/c1-4-2-7(9)3-5(8)6-4/h2-3H,1H3,(H,6,8)
- InChI Key: LOJAOASAMFAOQU-UHFFFAOYSA-N
- SMILES: O=C1C=[N+](C=C(C)N1)[O-]
Computed Properties
- Exact Mass: 126.04298
- Monoisotopic Mass: 126.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- Density: 1.26
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.561
- PSA: 55.17
- LogP: 0.11180
2(1H)-Pyrazinone,6-methyl-, 4-oxide Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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